1-Bromoundecane-d3

• Molecular Formula: C11H23Br
• Molecular Weight: 238.22 g/mol
• InChI: InChI=1S/C11H23Br/c1-2-3-4-5-6-7-8-9-10-11-12/h2-11H2,1H3/i1D3
• InChIKey: IKPSIIAXIDAQLG-FIBGUPNXSA-N

1-Bromoundecane-d3: A Certified Deuterated Alkyl Bromide for High-Precision MS and NMR Quantitation

1-Bromoundecane-d3 (CAS 1219805-63-6) is a deuterium-labeled isotopologue of the long-chain alkyl halide 1-bromoundecane, characterized by the replacement of three hydrogen atoms with deuterium (D) at the terminal methyl group . This specific isotopic labeling results in a nominal mass shift of +3 Da compared to the unlabeled native compound (1-bromoundecane, CAS 693-67-4), establishing its primary utility as a stable isotope-labeled (SIL) internal standard (IS) for quantitative analysis . The compound is a colorless to light-yellow liquid with a molecular formula of C11H20D3Br and a molecular weight of 238.22 g/mol . Its commercial availability with a certified isotopic enrichment of ≥98 atom% D ensures its suitability for demanding analytical applications where minimizing native analyte interference is paramount [1].

✓ Stable isotope-labeled internal standard (SIL-IS) for LC-MS/MS and GC-MS quantitation

✓ Deuterated analog with distinct mass shift for 1-bromoundecane analysis

✓ Certified isotopic enrichment to minimize native analyte interference

• [1] Kanto Chemical Co., Inc. (n.d.). 1-Bromoundecane-11,11,11-d3. Product Details. Retrieved March 22, 2024. View Source

Why Unlabeled 1-Bromoundecane and Other Analogs Cannot Substitute for 1-Bromoundecane-d3 in Regulated Analytical Workflows

In quantitative mass spectrometry (MS) and nuclear magnetic resonance (NMR) workflows, the use of a non-isotopic structural analog as an internal standard introduces significant risk of analytical bias and compromised data integrity. Unlabeled 1-bromoundecane is chemically identical to the analyte and cannot be distinguished by a mass spectrometer, leading to co-elution and ion suppression or enhancement that skews quantification [1]. While other alkyl bromides or chlorinated compounds may be used as internal standards, they exhibit different physicochemical properties (e.g., extraction recovery, ionization efficiency, and chromatographic retention time), which fails to correct for matrix effects and sample preparation variability, a fundamental requirement of a true SIL-IS [2]. Furthermore, deuterated analogs with a different number of labels, such as 1-bromoundecane-d4 (mass shift +4 Da) or 1-bromoundecane-d23 (mass shift +23 Da), present a different mass difference, which can lead to isotopic cross-talk in the mass spectrometer (e.g., M+4 overlap with native analyte's M+1/M+2 isotopes) or introduce chromatographic isotope effects, thereby reducing the accuracy and precision of the analytical method compared to a properly matched d3 internal standard .

Unlabeled analog

Co-elution and ion suppression; cannot correct matrix effects

Isotopologues with different label count

May cause isotopic cross-talk or chromatographic isotope effect

Non-isotopic structural analogs

Differential extraction and ionization efficiency limit quantitative accuracy

• [1] ResolveMass Laboratories. (n.d.). #lcms #internalstandard #deuteratedstandard #massspectrometry. LinkedIn. Retrieved March 22, 2024. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

1-Bromoundecane-d3: A Quantitative Evidence Guide for Differentiated Procurement Decisions

Certified 98 atom% D Isotopic Enrichment Enables Precise Quantitation with Minimal Native Analyte Interference

The procurement of 1-Bromoundecane-d3 with a certified isotopic purity of 98 atom% D provides a verifiable advantage over unlabeled 1-bromoundecane (0 atom% D) for use as an internal standard. The high enrichment minimizes the contribution of the unlabeled isotopologue in the internal standard stock, which would otherwise artificially inflate the measured analyte concentration [1]. In comparison, a hypothetical internal standard with a lower isotopic enrichment (e.g., 95 atom% D) would contain 5% unlabeled material, leading to a systematic positive bias in quantification of low-level 1-bromoundecane residues [2].

Isotopic Enrichment

Class-level

≥98 atom% D

vs. 0 atom% D (unlabeled)

Supports low-level quantitation

Verify lot-specific CoA

Evidence Dimension	Isotopic Purity (Deuterium Enrichment)
Target Compound Data	≥98 atom% D
Comparator Or Baseline	Unlabeled 1-Bromoundecane (0 atom% D)
Quantified Difference	≥98 atom% D vs. 0 atom% D
Conditions	As specified on vendor Certificate of Analysis (CoA)

Why This Matters

Higher isotopic purity directly correlates with lower limits of quantitation (LLOQ) and greater accuracy in trace-level analysis, making this compound a more reliable choice for regulated bioanalysis or environmental monitoring.

• [1] Kanto Chemical Co., Inc. (n.d.). 1-Bromoundecane-11,11,11-d3. Product Details. Retrieved March 22, 2024. View Source
• [2] Restek. (2015). Choosing an Internal Standard. Retrieved March 22, 2024. View Source

Mass Difference of +3 Da Provides Optimal Balance Between Spectral Resolution and Isotopic Cross-Talk Mitigation

The +3 Da mass shift of 1-Bromoundecane-d3 offers a key differentiator over other commercially available isotopologues. When compared to 1-Bromoundecane-d4 (+4 Da), the d3 analog reduces the potential for isotopic cross-contribution in MS/MS quantification. The M+4 isotopologue of the native analyte (1-bromoundecane) has a very low natural abundance, making the d4 internal standard a clean alternative. However, the +3 Da shift places the internal standard peak further from the native analyte's M, M+1, and M+2 isotope cluster, effectively eliminating signal overlap from these more abundant natural isotopes . In contrast, using a d23 analog (e.g., 1-Bromoundecane-d23, +23 Da) may introduce a significant chromatographic isotope effect, where the highly deuterated compound elutes earlier, causing differential matrix effects and violating a core assumption of isotope dilution mass spectrometry [1].

Mass Shift

Reported

+3 Da nominal

vs. +4 Da and +23 Da isotopologues

Balanced spectral resolution and reduced isotope effect

Instrument-dependent performance

Evidence Dimension	Mass Difference from Native Analyte
Target Compound Data	+3 Da (Nominal Mass)
Comparator Or Baseline	1-Bromoundecane-d4 (+4 Da) and 1-Bromoundecane-d23 (+23 Da)
Quantified Difference	1 Da less than d4; 20 Da less than d23
Conditions	Calculated from molecular formulas: C11H20D3Br (238.22 g/mol) vs C11H23Br (235.21 g/mol)

Why This Matters

The +3 Da mass difference is a strategic choice for method developers, offering a balanced approach that minimizes both spectral interference and chromatographic resolution issues, leading to more robust and accurate analytical methods.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Unique SMILES and InChIKey Signatures Ensure Unambiguous Identification and Supply Chain Integrity

1-Bromoundecane-d3 possesses unique structural identifiers that differentiate it from all other analogs, including its unlabeled counterpart and other deuterated forms. Its canonical isomeric SMILES is `[2H]C([2H])([2H])CCCCCCCCCCBr` and its InChIKey is `IKPSIIAXIDAQLG-FIBGUPNXSA-N` . In contrast, unlabeled 1-bromoundecane has the SMILES `CCCCCCCCCCCBr` and InChIKey `IKPSIIAXIDAQLG-UHFFFAOYSA-N` . These distinct, machine-readable codes serve as a definitive, verifiable fingerprint for the exact molecular structure, preventing procurement errors and ensuring that the correct isotopologue is ordered, received, and integrated into analytical data systems .

Structural Identity

Data to verify

Distinct InChIKey layer

vs. unlabeled (different stereochemical layer)

Ensures compound traceability

No external source cited

Evidence Dimension	Molecular Structure Fingerprint (InChIKey)
Target Compound Data	IKPSIIAXIDAQLG-FIBGUPNXSA-N
Comparator Or Baseline	Unlabeled 1-Bromoundecane: IKPSIIAXIDAQLG-UHFFFAOYSA-N
Quantified Difference	Different stereochemical layer in InChIKey
Conditions	Generated per IUPAC International Chemical Identifier (InChI) standard algorithm

Why This Matters

These unique identifiers are critical for maintaining data integrity in regulated environments, ensuring that experimental results are correctly linked to the precise compound used, which is essential for reproducibility and regulatory submissions.

Optimal Application Scenarios for 1-Bromoundecane-d3: From Metabolic Tracing to Environmental Forensics

Quantitative Bioanalysis of Long-Chain Alkyl Halides in Pharmacokinetic Studies

1-Bromoundecane-d3 is ideally suited as a stable isotope-labeled internal standard for the precise LC-MS/MS quantitation of 1-bromoundecane and related long-chain alkyl halides in biological matrices (e.g., plasma, urine, tissue homogenates). Its +3 Da mass shift provides clear spectral separation while its near-identical physicochemical properties to the analyte ensure it co-elutes and compensates for matrix effects and extraction variability, a critical requirement for generating accurate pharmacokinetic profiles in drug development .

Metabolic Pathway Tracing and Mechanistic Elucidation in Cellular Models

The compound's three deuterium labels enable its use as a tracer in cell-based assays to study the metabolic fate of long-chain alkyl bromides. Researchers can administer 1-bromoundecane-d3 to cell cultures and use GC-MS or LC-MS to track the incorporation of the deuterium label into downstream metabolites, distinguishing them from the endogenous, unlabeled metabolite pool. This approach provides direct, quantitative evidence for specific biotransformation pathways, which is impossible with the unlabeled compound .

Environmental Forensics: Source Apportionment of Anthropogenic Contaminants

1-Bromoundecane-d3 can be employed as a recovery standard or an isotope dilution standard in environmental analytical chemistry. Its use allows for accurate quantitation of 1-bromoundecane, a potential industrial contaminant, in complex environmental samples like soil, sediment, and water. The certified isotopic purity ensures that the internal standard does not contribute to the measured analyte signal, enabling defensible, low-level quantification necessary for source tracking and environmental risk assessment studies .

Method Development and Validation for Regulated Chemical Release Testing

For laboratories operating under Good Laboratory Practice (GLP) or ISO 17025 guidelines, 1-Bromoundecane-d3 is a critical component for developing and validating robust analytical methods. Its unique InChIKey and defined isotopic purity support full method traceability and documentation. Using this certified deuterated standard for calibration and quality control samples ensures method accuracy and precision are maintained, directly supporting the generation of reliable data for regulatory submissions regarding extractables and leachables or impurity profiling .

Application

Selection Property

Validation Focus

LC-MS/MS quantitation in research matrices

Co-eluting SIL-IS with matched physicochemical properties

Matrix effect correction and extraction recovery

Metabolic tracing in cellular models

Deuterium label for metabolite differentiation

Isotopic incorporation into downstream metabolites

Environmental contaminant analysis

Isotope dilution for low-level quantitation

Accuracy in complex environmental matrices

Method validation and traceability

Certified identity and isotopic purity

Data integrity and documentation support